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Compound of Interest

Compound Name:
1-Chloro-4-(chloromethoxy)-2-

nitrobenzene

Cat. No.: B13235569

Get Quote

This guide addresses the technical attributes of chlorinated nitroaromatic compounds,

specifically focusing on "1-Chloro-4-(chloromethoxy)-2-nitrobenzene." Initial database

inquiries, including a search for a dedicated PubChem Compound Identification (CID), did not

yield a direct entry for this specific chemical name. The term "chloromethoxy" implies a -

OCH₂Cl functional group, which is less common in readily available starting materials.

However, the structural components of the query point towards a class of highly significant

synthetic intermediates. It is plausible that the intended subject was a related isomer, such as

1-Chloro-4-(chloromethyl)-2-nitrobenzene (PubChem CID: 93662) or 1-Chloro-2-

(chloromethyl)-4-nitrobenzene (PubChem CID: 286563). These isomers are of considerable

interest to researchers in medicinal chemistry and materials science.

Therefore, this whitepaper will provide a comprehensive analysis of these two isomers. By

examining their properties, synthesis, and reactivity in parallel, we aim to offer a deeper

understanding of how subtle changes in molecular architecture can have profound impacts on

chemical behavior and potential applications. This comparative approach is designed to equip

researchers, scientists, and drug development professionals with the nuanced insights required

for informed decision-making in their work.
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Physicochemical and Spectroscopic Properties: A
Comparative Analysis
The positioning of the chloro, chloromethyl, and nitro groups on the benzene ring gives rise to

distinct physical and spectroscopic characteristics for each isomer. A summary of their

fundamental properties is presented below.

Property
1-Chloro-4-
(chloromethyl)-2-
nitrobenzene

1-Chloro-2-
(chloromethyl)-4-
nitrobenzene

PubChem CID 93662[1] 286563[2]

CAS Number
Not available in provided

search results
69422-57-7[2]

Molecular Formula C₇H₅Cl₂NO₂[1] C₇H₅Cl₂NO₂[2]

Molecular Weight 206.03 g/mol 206.02 g/mol [2]

Appearance Solid (predicted) Solid (predicted)

IUPAC Name
1-Chloro-4-(chloromethyl)-2-

nitrobenzene[1]

1-chloro-2-(chloromethyl)-4-

nitrobenzene[2]

SMILES C1=CC(=C(C=C1[O-])Cl)CCl
C1=CC(=C(C=C1[O-])CCl)Cl[2

]

InChIKey
Not available in provided

search results

HORIWLYGDAZMKL-

UHFFFAOYSA-N[2]

Synthesis and Mechanistic Considerations
Chlorinated nitroaromatic compounds are valuable building blocks, often synthesized from

readily available precursors.[3] While specific protocols for the direct synthesis of the title

compounds are not detailed in the provided search results, a general and efficient synthetic

strategy can be extrapolated from the synthesis of structurally similar molecules, such as 1-

chloro-2-methyl-4-nitrobenzene.[3][4]
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A plausible synthetic route would involve the chloromethylation of a suitable nitro-

chlorobenzene precursor. The choice of starting material is critical and will determine the final

isomeric product.

Proposed Synthetic Workflow

Pathway to 1-Chloro-4-(chloromethyl)-2-nitrobenzene

Pathway to 1-Chloro-2-(chloromethyl)-4-nitrobenzene

1-Chloro-2-nitrobenzene Chloromethylation
 (CH₂O)n, HCl, ZnCl₂ 

1-Chloro-4-(chloromethyl)-2-nitrobenzene

1-Chloro-4-nitrobenzene Chloromethylation
 (CH₂O)n, HCl, ZnCl₂ 

1-Chloro-2-(chloromethyl)-4-nitrobenzene
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Caption: Proposed synthetic pathways to the target isomers.

Experimental Protocol: A Generalized Approach
Reaction Setup: To a cooled solution of the appropriate starting material (1-chloro-2-

nitrobenzene or 1-chloro-4-nitrobenzene) in a suitable solvent (e.g., glacial acetic acid), add

paraformaldehyde and anhydrous zinc chloride.

Reaction Execution: Bubble dry hydrogen chloride gas through the stirred reaction mixture at

a controlled temperature.

Work-up and Isolation: Upon completion, pour the reaction mixture into ice-water. The crude

product will precipitate and can be collected by filtration.

Purification: The crude product can be purified by recrystallization from a suitable solvent,

such as ethanol or a hexane/ethyl acetate mixture.
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Causality Behind Experimental Choices:

Chloromethylating Agent: The combination of paraformaldehyde and hydrogen chloride

generates the electrophilic species required for chloromethylation.

Lewis Acid Catalyst: Zinc chloride is a common Lewis acid catalyst used to enhance the

electrophilicity of the chloromethylating agent.

Reaction Control: The reaction is typically performed at low temperatures to control the

exothermic nature of the reaction and to minimize the formation of byproducts.

Reactivity and the Influence of Isomerism
The reactivity of these isomers is largely dictated by the electronic effects of the substituents on

the aromatic ring. The nitro group is a strong electron-withdrawing group, which deactivates the

ring towards electrophilic aromatic substitution but activates it for nucleophilic aromatic

substitution, particularly when positioned ortho or para to a leaving group.[5]

Nucleophilic Aromatic Substitution (SNAr)
The chlorine atom on the benzene ring can be displaced by nucleophiles. The rate of this

reaction is highly dependent on the position of the electron-withdrawing nitro group.

In 1-Chloro-4-(chloromethyl)-2-nitrobenzene, the nitro group is ortho to the chlorine atom.

This positioning allows for the stabilization of the negative charge in the Meisenheimer

intermediate through resonance, thus facilitating nucleophilic attack.[5]

For 1-Chloro-2-(chloromethyl)-4-nitrobenzene, the nitro group is para to the chlorine atom.

This also allows for resonance stabilization of the Meisenheimer complex, making it reactive

towards nucleophiles.

Reactivity of the Chloromethyl Group
The benzylic chlorine in the chloromethyl group is susceptible to nucleophilic substitution (SN1

or SN2), providing a reactive handle for further functionalization.
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1-Chloro-4-(chloromethyl)-2-nitrobenzene 1-Chloro-2-(chloromethyl)-4-nitrobenzene

Structure of Isomer 1

Nucleophilic Aromatic Substitution (SNAr)
-NO₂ is ortho to -Cl

Benzylic Substitution
-CH₂Cl is reactive

Structure of Isomer 2

Nucleophilic Aromatic Substitution (SNAr)
-NO₂ is para to -Cl

Benzylic Substitution
-CH₂Cl is reactive
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b13235569?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13235569?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

